Cas no 946244-16-2 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide)

• Product Name: N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide
• CAS No: 946244-16-2
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 5517011
• Update Time: 2025-06-12

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-
• N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide

• Inchi： 1S/C21H24N2O3/c24-20(16-6-2-1-3-7-16)22-17-11-10-15-8-4-12-23(18(15)14-17)21(25)19-9-5-13-26-19/h5,9-11,13-14,16H,1-4,6-8,12H2,(H,22,24)
• InChI Key： FLSLSHGPCPKCJQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC3=C(C=C2)CCCN3C(C2=CC=CO2)=O)=O)CCCCC1

Additional information on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide

Professional Introduction to N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide (CAS No: 946244-16-2)

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide, with the CAS number 946244-16-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule represents a novel scaffold that has garnered attention due to its structural complexity and potential biological activity. The presence of both the furan-2-carbonyl moiety and the tetrahydroquinoline ring system suggests a unique combination of electronic and steric properties that may contribute to its interaction with biological targets.

The furan-2-carbonyl group is a key feature of this compound, offering both electron-withdrawing and aromatic characteristics. This moiety has been explored in various pharmaceutical contexts due to its ability to modulate the reactivity and binding affinity of molecules. In particular, the furan ring can participate in hydrogen bonding interactions, which are crucial for the design of high-affinity ligands. The incorporation of this group into the tetrahydroquinoline scaffold in N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide suggests that the compound may exhibit enhanced binding properties to specific biological receptors.

The tetrahydroquinoline ring system is another critical component of this molecule. Tetrahydroquinolines are known for their versatility in medicinal chemistry, often serving as core structures in bioactive compounds. They can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the cyclohexanecarboxamide side chain further diversifies the structural landscape of this compound, potentially influencing its solubility and metabolic stability. These features make N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. These tools have been instrumental in designing molecules like N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide with optimized binding affinities and favorable pharmacokinetic profiles. By leveraging machine learning algorithms and molecular docking studies, researchers can rapidly screen large libraries of compounds to identify those with the greatest potential for therapeutic efficacy.

In addition to computational methods, experimental approaches have also played a crucial role in understanding the biological activity of this compound. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the structure-function relationships of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide. These studies have revealed how the molecule interacts with target proteins at an atomic level, offering valuable information for structure-based drug design.

The synthesis of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves sophisticated transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the tetrahydroquinoline core through cyclization reactions and subsequent functionalization with the furan-2-carbonyl group. Each step has been carefully optimized to ensure high yields and purity, making it possible to produce sufficient quantities for biological testing.

The potential applications of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanecarboxamide are broad and varied. Given its structural features and predicted biological activity, this compound may be explored as a lead molecule for developing new drugs targeting various diseases. For instance, it could be investigated for its potential as an antimicrobial agent or as a modulator of inflammatory pathways. Additionally, its tetrahydroquinoline scaffold suggests possible applications in anticancer therapy.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists、biologists、pharmacologists，and clinicians。N-Acetylaspartate (NAA) is another example of a compound that has seen significant research interest due to its potential therapeutic applications。While structurally different from N-Acetylaspartate (NAA), both compounds highlight the importance of innovative molecular design in addressing unmet medical needs。The study of N-Acetylaspartate (NAA) has provided valuable insights into metabolic pathways and neurochemistry，while N-Acetylaspartate (NAA) continues to be explored for its role in neurological disorders。

The future direction for N-Acetylaspartate (NAA) research will likely involve further optimization of its chemical structure to enhance its pharmacological properties。This could include modifications aimed at improving solubility、bioavailability，and target specificity。Additionally，preclinical studies will be essential to evaluate its safety profile and therapeutic efficacy before moving into clinical trials。Collaborations between academic institutions、pharmaceutical companies，and regulatory agencies will be crucial in advancing this research agenda。

In conclusion，N-Acetylaspartate (NAA) represents a fascinating compound with significant potential in pharmaceutical development。Its unique structural features、predicted biological activity，and promising synthetic accessibility make it an attractive candidate for further investigation。As research continues to uncover new therapeutic applications，compounds like N-Acetylaspartate (NAA) will play an increasingly important role in addressing complex diseases and improving patient outcomes。